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Compound of Interest

Compound Name:
4-(Dimethoxymethyl)pyrimidin-2-

amine

Cat. No.: B070858 Get Quote

An In-depth Technical Guide to the Commercial Sourcing and Quality Verification of 4-
(Dimethoxymethyl)pyrimidin-2-amine

Authored by a Senior Application Scientist
This guide provides researchers, scientists, and drug development professionals with a

comprehensive technical overview of 4-(Dimethoxymethyl)pyrimidin-2-amine (CAS No.

165807-05-6). We will delve into the landscape of commercial suppliers, crucial quality control

protocols, safe handling procedures, and its applications as a versatile synthetic intermediate.

The objective is to equip researchers with the necessary knowledge to confidently source and

utilize this valuable chemical building block in their research and development endeavors.

Compound Overview: 4-
(Dimethoxymethyl)pyrimidin-2-amine
4-(Dimethoxymethyl)pyrimidin-2-amine is a pyrimidine derivative of significant interest in

medicinal and agricultural chemistry.[1] Its structure features a pyrimidine core, which is a

common scaffold in biologically active molecules, and a dimethoxymethyl group.[2] This

dimethoxymethyl moiety serves as a protected aldehyde, offering a strategic advantage in

multi-step syntheses by allowing for the late-stage introduction of a reactive aldehyde

functional group.
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Key Chemical Properties:

Molecular Formula: C₇H₁₁N₃O₂[3][4]

Molecular Weight: 169.18 g/mol [3][4]

CAS Number: 165807-05-6[3][4]

IUPAC Name: 4-(dimethoxymethyl)pyrimidin-2-amine[3]

Synonyms: 2-Amino-4-(dimethoxymethyl)pyrimidine

The pyrimidine core is a fundamental component of nucleobases and is found in numerous

FDA-approved drugs, highlighting its importance in drug design.[2] The strategic placement of

the amino and protected aldehyde groups makes this compound a valuable precursor for

creating diverse libraries of molecules for screening and development.[1][5]

Commercial Supplier Landscape
The procurement of high-quality starting materials is a critical first step in any research

campaign. The availability and purity of 4-(Dimethoxymethyl)pyrimidin-2-amine can vary

between suppliers. Below is a comparative analysis of a known commercial supplier.

Researchers are advised to contact multiple vendors to inquire about availability, purity, and

lead times.

Supplier Catalog Number Purity Specification Notes

Hangzhou Cyclic

PharmaTech
SL10230 ≥ 98%

Specializes in

pharmaceutical

research and

development

outsourcing services

(CRO), offering

catalog products and

custom synthesis.[4]
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Note: While a comprehensive list of all suppliers is beyond the scope of this guide, researchers

should also investigate major chemical suppliers such as Sigma-Aldrich, TCI Chemicals, and

Fisher Scientific, who often carry a wide range of pyrimidine derivatives.[6][7][8]

Procurement and Quality Assessment Workflow
A systematic approach to sourcing and validating chemical reagents is essential for

reproducible research. The following workflow outlines the key stages from supplier

identification to material acceptance.
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Procurement Phase

In-House Validation Phase

Supplier Identification & Vetting

Request Quotes, Purity Specs & Lead Times

Review Safety Data Sheet (SDS)

Place Purchase Order

Receive Compound & Log Lot Number

Material Shipment

Quarantine & Visual Inspection

Quality Control (QC) Testing

Fail

Release to Research Inventory

Pass

Click to download full resolution via product page

Caption: Workflow for sourcing and validating chemical reagents.
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Technical Specifications and Quality Control
Protocols
Independent verification of a supplied chemical's identity and purity is a cornerstone of

scientific integrity. Do not rely solely on the supplier's Certificate of Analysis (CoA).

Identity Verification
¹H NMR Spectroscopy: Proton NMR is a powerful tool for confirming the chemical structure.

For 4-(Dimethoxymethyl)pyrimidin-2-amine, one would expect to see characteristic

signals corresponding to the aromatic protons on the pyrimidine ring, the methoxy protons,

the acetal proton, and the amine protons.

Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the

compound. The expected molecular ion peak [M+H]⁺ would be approximately 170.09.

Purity Assessment
High-Performance Liquid Chromatography (HPLC): HPLC is the standard method for

assessing the purity of non-volatile organic compounds. It separates the main compound

from any impurities, allowing for quantification of purity as a percentage of the total peak

area.

Experimental Protocol: HPLC Purity Analysis
This protocol provides a general methodology. Specific parameters may need to be optimized.

Preparation of Standard Solution:

Accurately weigh approximately 5 mg of 4-(Dimethoxymethyl)pyrimidin-2-amine.

Dissolve in a suitable solvent (e.g., Acetonitrile/Water mixture) to a final concentration of 1

mg/mL.

HPLC System and Conditions:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
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Mobile Phase: A gradient of Solvent A (Water with 0.1% Formic Acid) and Solvent B

(Acetonitrile with 0.1% Formic Acid).

Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, and return to

initial conditions.

Flow Rate: 1.0 mL/min.

Detection: UV detector at 254 nm.

Injection Volume: 10 µL.

Analysis:

Inject the standard solution.

Integrate all peaks in the resulting chromatogram.

Calculate the purity by dividing the peak area of the main compound by the total area of all

peaks and multiplying by 100.

Safe Handling, Storage, and Hazard Management
Understanding the potential hazards of a chemical is crucial for ensuring laboratory safety.

GHS Hazard Classification
Based on aggregated data, 4-(Dimethoxymethyl)pyrimidin-2-amine is classified with the

following hazards:

Acute Toxicity, Oral (Warning): Harmful if swallowed.[3]

Skin Irritation (Warning): Causes skin irritation.[3]

Serious Eye Irritation (Warning): Causes serious eye irritation.[3]

Acute Toxicity, Inhalation (Warning): Harmful if inhaled.[3]

Specific target organ toxicity, single exposure (Warning): May cause respiratory irritation.[3]
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Safe Handling Workflow
Adherence to a strict handling protocol minimizes exposure and risk.

Review SDS Prior to Handling

Don Personal Protective Equipment (PPE):
- Safety Goggles

- Lab Coat
- Nitrile Gloves

Work in a Ventilated Chemical Fume Hood

Weigh and Handle Compound with Care
(Avoid generating dust/aerosols)

Clean Work Area & Dispose of Waste Properly

Store in a Tightly Closed Container

Click to download full resolution via product page

Caption: Standard workflow for safely handling chemical reagents.

Storage Recommendations
Store in a tightly sealed container in a cool, dry, and well-ventilated area.[7]

Keep away from oxidizing agents.[6]
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Applications in Research and Development
The utility of 4-(Dimethoxymethyl)pyrimidin-2-amine stems from its identity as a versatile

synthetic intermediate.

Pharmaceutical Development: The pyrimidine scaffold is central to many therapeutic agents,

particularly in oncology and virology.[2][5] This compound serves as a starting point for

synthesizing more complex molecules, such as kinase inhibitors, by leveraging the reactivity

of the amino group and the latent aldehyde functionality.[5]

Agrochemical Chemistry: Similar to its role in pharmaceuticals, this compound is used in the

development of novel herbicides and pesticides.[9] A patent has described its use as an

intermediate in synthesizing compounds with protective effects against plant pathogens.[1]

The ability to build molecular complexity from this core structure allows for the exploration of

new active ingredients for crop protection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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